Cas no 55099-14-4 ((4-hydroxy-7-methoxy-1H-indol-3-yl)(phenyl)methanone)

• Product Name: (4-hydroxy-7-methoxy-1H-indol-3-yl)(phenyl)methanone
• CAS No: 55099-14-4
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 943340
• PubChem ID: 316294
• Update Time: 2025-04-19

(4-hydroxy-7-methoxy-1H-indol-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-hydroxy-7-methoxy-1H-indol-3-yl)(phenyl)methanone
• (4-hydroxy-7-methoxy-1H-indol-3-yl)-phenylmethanone
• 55099-14-4
• NSC-243838
• DTXSID90311551
• NSC243838

• Inchi： 1S/C16H13NO3/c1-20-13-8-7-12(18)14-11(9-17-15(13)14)16(19)10-5-3-2-4-6-10/h2-9,17-18H,1H3
• InChI Key： XSNPMGCFVQVHJE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C(C(C3C=CC=CC=3)=O)=CNC=21)O

Computed Properties

• Exact Mass: 267.08959
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32